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Compound of Interest

Compound Name: Cadmium nitrate

Cat. No.: B078600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cadmium nitrate, with the chemical formula Cd(NO₃)₂, is an inorganic compound that exists

as a white crystalline solid. It is highly soluble in water and is commonly found as a

tetrahydrate, Cd(NO₃)₂·4H₂O.[1] This compound serves as a precursor in the synthesis of other

cadmium compounds, finds application in the coloring of glass and porcelain, and is used in

photography.[2] However, its utility is overshadowed by its significant toxicity and carcinogenic

properties, necessitating stringent handling and disposal protocols. This guide provides an in-

depth overview of the chemical properties and hazards of cadmium nitrate, tailored for

professionals in research and development.

Chemical and Physical Properties
Cadmium nitrate is a hygroscopic substance, meaning it readily absorbs moisture from the air.

[1] Its chemical and physical properties are summarized in the tables below.

Table 1: General and Physical Properties of Cadmium
Nitrate
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Property Value References

Chemical Formula
Cd(NO₃)₂ (anhydrous)

Cd(NO₃)₂·4H₂O (tetrahydrate)
[2]

Molecular Weight
236.42 g/mol (anhydrous)

308.48 g/mol (tetrahydrate)
[2]

Appearance
White, odorless, hygroscopic

crystals
[1]

Density
3.6 g/cm³ (anhydrous) 2.45

g/cm³ (tetrahydrate)
[2]

Melting Point
360 °C (anhydrous) 59.5 °C

(tetrahydrate)
[2]

Boiling Point
132 °C (tetrahydrate,

decomposes)
[2]

Solubility in Water

109.7 g/100 mL at 0 °C 126.6

g/100 mL at 18 °C 139.8 g/100

mL at 30 °C 320.9 g/100 mL at

59.5 °C

[2]

Other Solubilities
Soluble in acids, ammonia,

alcohols, and ether
[2]

Hazards and Safety Information
Cadmium nitrate is a potent oxidizing agent and is highly toxic. It is classified as a known

human carcinogen. Exposure can occur through inhalation, ingestion, or skin contact, leading

to a range of acute and chronic health effects.

Table 2: Hazard Identification and GHS Classification
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Hazard GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed

Acute Toxicity, Dermal Category 4 Warning
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
Category 2 Danger H330: Fatal if inhaled

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Germ Cell

Mutagenicity
Category 1B Danger

H340: May cause

genetic defects

Carcinogenicity Category 1A Danger
H350: May cause

cancer

Reproductive Toxicity Category 1B Danger

H360: May damage

fertility or the unborn

child

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1 Danger

H372: Causes

damage to organs

through prolonged or

repeated exposure

Hazardous to the

Aquatic Environment,

Acute Hazard

Category 1 Warning
H400: Very toxic to

aquatic life

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects

Oxidizing Solids Category 2 Danger
H272: May intensify

fire; oxidizer
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Data compiled from multiple safety data sheets.

Reactivity and Incompatibilities
Cadmium nitrate is a strong oxidizer and can react violently with combustible materials,

reducing agents, and organic compounds. It is incompatible with:

Combustible materials (wood, paper, oil)

Reducing agents

Organic materials

Phosphorus

Sulfur

Copper and its alloys

Contact with these substances can lead to fire or explosion. Upon heating to decomposition, it

emits toxic fumes of cadmium oxides and nitrogen oxides.[1]

Experimental Protocols
Synthesis of Cadmium Nitrate Tetrahydrate from
Cadmium Oxide
This protocol describes a common laboratory method for the synthesis of cadmium nitrate
tetrahydrate.

Materials:

Cadmium oxide (CdO)

Concentrated nitric acid (HNO₃)

Distilled water

Beaker
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Stirring rod

Heating plate

Crystallizing dish

Filtration apparatus (e.g., Büchner funnel and flask)

pH indicator paper

Procedure:

Reaction Setup: In a well-ventilated fume hood, carefully add a stoichiometric amount of

cadmium oxide to a beaker containing concentrated nitric acid. The reaction is exothermic

and will generate heat. Stir the mixture gently with a glass rod. The reaction is as follows:

CdO + 2HNO₃ → Cd(NO₃)₂ + H₂O[2]

Dissolution: Gently heat the mixture on a heating plate while stirring until all the cadmium

oxide has dissolved, forming a clear solution.

Concentration: Continue to heat the solution to evaporate some of the water and concentrate

the cadmium nitrate solution.

Crystallization: Transfer the concentrated solution to a crystallizing dish and allow it to cool

slowly at room temperature. Colorless crystals of cadmium nitrate tetrahydrate will form.

Isolation: Separate the crystals from the mother liquor by vacuum filtration using a Büchner

funnel.

Washing and Drying: Wash the crystals with a small amount of cold distilled water to remove

any residual acid. Dry the crystals in a desiccator over a suitable drying agent.
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Synthesis of Cadmium Nitrate Tetrahydrate
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Experimental workflow for the synthesis of cadmium nitrate.
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Cytotoxicity Assay Using MTT
This protocol outlines a general procedure for assessing the cytotoxicity of cadmium nitrate in

a cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

Human cell line (e.g., Caco-2 or HL-7702)[3]

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and

antibiotics

Cadmium nitrate stock solution (sterilized)

96-well cell culture plates

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

Microplate reader

Procedure:

Cell Seeding: Seed the cells into a 96-well plate at a density of 5 x 10⁴ cells/well and

incubate for 24 hours to allow for cell attachment.[3]

Compound Treatment: Prepare serial dilutions of cadmium nitrate in the cell culture

medium. Remove the old medium from the cells and add the cadmium nitrate solutions at

various concentrations to the wells. Include a control group with medium only. Incubate the

plate for the desired exposure time (e.g., 24 or 48 hours).[3]

MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and

incubate for an additional 4 hours.

Formazan Solubilization: Remove the medium containing MTT and add 150 µL of DMSO to

each well to dissolve the formazan crystals.
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Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration compared to

the control group.
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Cadmium Nitrate Cytotoxicity Assay Workflow
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Workflow for assessing cadmium nitrate cytotoxicity.
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Toxicological Profile and Signaling Pathways
The toxicity of cadmium is multifaceted, involving the induction of oxidative stress, apoptosis

(programmed cell death), and interference with essential cellular signaling pathways.

Induction of Apoptosis via Reactive Oxygen Species
(ROS) and Mitochondrial Dysfunction
Cadmium exposure has been shown to induce the generation of reactive oxygen species

(ROS), leading to oxidative stress. This, in turn, can trigger the intrinsic apoptotic pathway.

The signaling cascade often involves:

Increased ROS Production: Cadmium promotes the generation of ROS, which are highly

reactive molecules that can damage cellular components.

Mitochondrial Dysfunction: ROS can lead to mitochondrial damage, resulting in the loss of

mitochondrial membrane potential and the release of pro-apoptotic factors like cytochrome c

into the cytoplasm.

Caspase Activation: Cytochrome c release initiates a cascade of caspase activation, starting

with caspase-9, which then activates executioner caspases such as caspase-3.

Apoptosis: Activated caspase-3 cleaves various cellular substrates, leading to the

characteristic morphological and biochemical changes of apoptosis.

Cadmium Nitrate-Induced Apoptosis Signaling Pathway

Cadmium Nitrate Increased ROS
Production

Mitochondrial
Dysfunction

Cytochrome c
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Caspase-9
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Activation Apoptosis
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Simplified signaling pathway of cadmium-induced apoptosis.

Interference with MAPK and mTOR Signaling
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Cadmium has also been shown to interfere with critical intracellular signaling pathways,

including the Mitogen-Activated Protein Kinase (MAPK) and the mammalian Target of

Rapamycin (mTOR) pathways.

MAPK Pathway: Cadmium can activate various components of the MAPK pathway, such as

JNK (c-Jun N-terminal kinase), p38, and ERK (extracellular signal-regulated kinase). The

activation of these kinases can have diverse downstream effects, including the regulation of

gene expression, cell proliferation, and apoptosis.

mTOR Pathway: Cadmium-induced ROS can activate the mTOR signaling pathway, which is

a central regulator of cell growth, proliferation, and survival. Dysregulation of this pathway

can contribute to cadmium-induced neurodegenerative effects.

Conclusion
Cadmium nitrate is a valuable compound in specific industrial and laboratory applications, but

its significant chemical hazards and toxicity demand a thorough understanding and cautious

handling. For researchers, scientists, and drug development professionals, it is imperative to be

well-versed in its properties, potential health effects, and the molecular mechanisms underlying

its toxicity. Adherence to strict safety protocols, including the use of appropriate personal

protective equipment and proper waste disposal, is essential to mitigate the risks associated

with this compound. Further research into the intricate signaling pathways affected by cadmium

will continue to enhance our understanding of its toxicology and may lead to the development

of improved strategies for preventing and treating cadmium-induced diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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